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Compound Name: Pyraclonil

Cat. No.: B1679897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of pyraclonil in
combination with other herbicides, focusing on applications in water-seeded rice. The

information is intended to guide researchers in developing effective weed management

strategies and designing robust experimental protocols.

Introduction
Pyraclonil is a protoporphyrinogen oxidase (PPO) inhibitor, belonging to HRAC Group 14, that

provides control of various grass, sedge, and broadleaf weeds.[1][2] It is particularly effective

for pre- and early post-emergence weed control in water-seeded rice systems.[3][4] However,

when used alone, pyraclonil may not provide broad-spectrum control of all weed species

present in rice fields.[5] Tank-mixing or sequential application of pyraclonil with herbicides that

have different modes of action can enhance the spectrum of controlled weeds, improve

efficacy, and help manage herbicide resistance. This document outlines the application of

pyraclonil in combination with other key herbicides, providing quantitative data on weed

control, detailed experimental protocols, and visual representations of relevant biological and

experimental pathways.

Data on Herbicide Combinations
The efficacy of pyraclonil is significantly enhanced when used in a program with other

herbicides. The following tables summarize the quantitative data on weed control from field
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studies conducted in California.

Table 1: Efficacy of Pyraclonil Applied Alone and in Combination with Other Herbicides on

Various Weed Species.
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Herbicide
Treatmen
t

Applicati
on Rate
(kg a.i.
ha⁻¹)

Watergra
ss
(Echinoc
hloa spp.)
Control
(%)

Ricefield
Bulrush
(Schoeno
plectus
mucronat
us)
Control
(%)

Smallflow
er
Umbrella
sedge
(Cyperus
difformis)
Control
(%)

Ducksala
d
(Heterant
hera
limosa)
Control
(%)

Redstem
(Ammann
ia spp.)
Control
(%)

Pyraclonil

alone
0.3 54 24 >92 86 91

Pyraclonil

+ Propanil
0.3 + 5.9 >95 >70 >92 >86 >91

Pyraclonil

+

Clomazone

0.3 + (rate

not

specified)

>95 >70 >92 >86 >91

Pyraclonil

+

Benzobicyc

lon +

Halosulfuro

n

0.3 + (rate

not

specified)

>95 >70 >92 >86 >91

Pyraclonil

+

Thiobencar

b

0.3 + (rate

not

specified)

>95 >70 >92 >86 >91

Pyraclonil

+

Bispyribac-

sodium

0.3 + 0.02 >95 >70 >92 >86 >91

Pyraclonil

+

Penoxsula

m

0.3 + (rate

not

specified)

>95 >70 >92 >86 >91
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Data compiled from field studies where pyraclonil was applied on the day of seeding, followed

by the respective herbicides at their recommended timings. Control percentages for

combination treatments represent a consistent increase over pyraclonil alone.

Table 2: Rice Grain Yield in Response to Pyraclonil and Combination Treatments.

Herbicide Treatment
Rice Grain Yield (lbs ac⁻¹)
2019

Rice Grain Yield (lbs ac⁻¹)
2021

Untreated Control Not specified Not specified

Pyraclonil alone 6,925 - 8,623 9,182 - 10,865

Pyraclonil in combination with

other herbicides
6,925 - 8,623 9,182 - 10,865

Yields from plots treated with pyraclonil alone and in combination with other herbicides were

significantly higher than untreated plots, with no significant difference in yield among the

different pyraclonil treatments.

Signaling Pathways and Modes of Action
Understanding the different modes of action of combined herbicides is crucial for predicting

their synergistic or additive effects and for managing herbicide resistance.
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Pyraclonil (PPO Inhibitor)

Penoxsulam (ALS Inhibitor)

Cyhalofop-butyl (ACCase Inhibitor)

Propanil (Photosystem II Inhibitor)

Protoporphyrinogen IX Protoporphyrinogen
Oxidase (PPO) Protoporphyrin IXInhibited by Pyraclonil Reactive Oxygen

Species (ROS)

Accumulation
leads to Lipid Peroxidation &

Cell Membrane Disruption

Acetolactate
Synthase (ALS)

Branched-Chain
Amino Acids
(Val, Leu, Ile)

Inhibited by Penoxsulam Inhibition of
Protein Synthesis

Acetyl-CoA
Carboxylase (ACCase)

Fatty Acid
Synthesis

Inhibited by Cyhalofop-butyl Cell Membrane
Formation

Photosystem II
(PSII)

Electron Transport
Chain

Inhibited by Propanil Inhibition of
Photosynthesis
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Experimental Setup

Seeding and Herbicide Application

Data Collection and Analysis

Site Selection &
Land Preparation

Randomized Complete
Block Design (4 reps)

Plot Establishment
(e.g., 2.3 m wide)

Aerate Field & Establish
10 cm Flood

Pre-soak Rice Seeds
('M-206') for 24h

Aerial Seeding
(168 kg ha⁻¹)

Apply Pyraclonil (0.3 kg a.i. ha⁻¹)
on Day of Seeding (DOS)

Apply Combination Herbicides
at Recommended Timings

Weed Control Ratings
(e.g., 14, 28, 42 DAT)

Rice Injury Assessment
(Chlorosis & Stunting)

Harvest Center of Plot

Statistical Analysis
(ANOVA, Tukey's HSD)

Adjust Grain Yield to
14% Moisture
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Preparation

Treatment Application

Evaluation and Analysis

Sow Weed Seeds in Pots
(e.g., Barnyardgrass)

Grow Plants to 2-3
Leaf Stage

Prepare Herbicide Stock
Solutions and Dilutions

Treatments:
- Pyraclonil alone (multiple rates)

- Herbicide B alone (multiple rates)
- Pyraclonil + Herbicide B (mixtures)

- Untreated Control

Apply Herbicides with
a Cabinet Sprayer

Randomize Pots in Greenhouse

Visually Assess Injury
(e.g., 14 DAT)

Harvest Above-Ground
Biomass

Determine Fresh and
Dry Weights

Calculate Expected Response
(Colby's Method)

Compare Observed vs.
Expected Response

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1679897?utm_src=pdf-custom-synthesis
https://www.biorxiv.org/content/10.1101/2021.02.08.430187.full
https://ucanr.edu/blog/uc-rice-blog/article/evaluation-pyraclonil-california-rice
https://www.tnaagrigroup.com/news_en/new-field-trial-mitigating-herbicide-phytotoxicity-in-rice-with-nutri-tabble-mix/
https://www.epa.gov/pesticides/epa-registers-new-active-ingredient-pyraclonil
https://www.researchgate.net/publication/349127004_A_systematic_approach_for_finding_herbicide_synergies
https://www.benchchem.com/product/b1679897#pyraclonil-application-in-combination-with-other-herbicides
https://www.benchchem.com/product/b1679897#pyraclonil-application-in-combination-with-other-herbicides
https://www.benchchem.com/product/b1679897#pyraclonil-application-in-combination-with-other-herbicides
https://www.benchchem.com/product/b1679897#pyraclonil-application-in-combination-with-other-herbicides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679897?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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